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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B15555728 Get Quote

This application note provides a detailed protocol for the solid-phase extraction (SPE) of

Methoxyfenozide from various sample matrices, including environmental water and agricultural

products. This method is designed for researchers, scientists, and drug development

professionals requiring a reliable and efficient cleanup and concentration procedure prior to

chromatographic analysis.

Introduction
Methoxyfenozide is a diacylhydrazine insecticide that acts as an insect growth regulator.

Accurate determination of its residues in environmental and food samples is crucial for

regulatory monitoring and safety assessment. Solid-phase extraction is a widely used

technique for sample preparation, offering high recovery and concentration of analytes from

complex matrices. This protocol outlines the necessary steps, reagents, and materials for the

successful extraction of Methoxyfenozide.

Experimental Protocols
Several SPE methods have been developed for the extraction of Methoxyfenozide, tailored to

different sample types. Below are detailed protocols for water and crop samples.

Protocol 1: Extraction of Methoxyfenozide from
Environmental Water Samples
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This protocol is adapted from a method utilizing a reversed-phase SPE cartridge for the

purification of Methoxyfenozide from water samples.[1]

Materials:

SPE Cartridge: Strata-X polymeric sorbent reversed-phase, 60-mg, 3-mL[1]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Deionized water

Sample Collection Vials (e.g., 10 mL with PTFE-lined caps)

SPE Vacuum Manifold

Nitrogen Evaporator

Procedure:

Sample Pre-treatment: Acidify 10 mL of the water sample with 1.0 mL of 0.1N hydrochloric

acid and mix by vortexing for approximately 10 seconds.[1]

SPE Cartridge Conditioning:

Pre-condition the Strata-X SPE cartridge with 3 mL of methanol followed by 3 mL of

deionized water under full vacuum.[1]

Sample Loading:

Apply the pre-treated sample to the conditioned SPE cartridge at a flow rate of

approximately 1 mL/min.[1]

Discard the eluate.

Washing:
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Wash the cartridge with 1.0 mL of a water:methanol:formic acid solution (60:40:0.1, v/v/v).

Dry the cartridge under vacuum.

Elution:

Elute the retained Methoxyfenozide with two 1.0 mL aliquots of acetonitrile at a flow rate of

approximately 1 mL/min.

Reconstitution:

Evaporate the collected eluate to dryness under a stream of nitrogen at approximately

40°C.

Reconstitute the residue in 1.0 mL of a water:acetonitrile solution containing 0.1% formic

acid (70:30, v/v) and vortex for 10 seconds. The sample is now ready for LC-MS/MS

analysis.

Protocol 2: Extraction of Methoxyfenozide from Crop
Samples
This protocol is suitable for the extraction of Methoxyfenozide residues from various crop

matrices.

Materials:

SPE Plate: Phenomenex Strata 30-mg

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

0.1N Hydrochloric acid

Deionized water
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Homogenizer or blender

Centrifuge

Evaporator

Procedure:

Sample Extraction:

Homogenize a representative sample of the crop.

Extract the Methoxyfenozide residues from the homogenized sample using a mixture of

methanol and 0.1N hydrochloric acid solution (90:10).

Dilution:

Take an aliquot of the extract and dilute it with water.

SPE Cleanup:

Apply the diluted extract to a Phenomenex Strata 30-mg SPE plate.

Washing:

Wash the SPE plate with a solution of water:methanol:formic acid (60:40:0.1).

Elution:

Elute the Methoxyfenozide from the plate with acetonitrile.

Reconstitution:

Evaporate the eluate to dryness.

Reconstitute the residues in a solution of water:acetonitrile:formic acid (70:30:0.1). The

sample is now ready for analysis.
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Data Presentation
The following table summarizes the quantitative data from various studies on Methoxyfenozide

analysis using SPE.

Matrix
SPE
Sorbent

Analytical
Method

Recovery
(%)

LOQ LOD
Referenc
e

Environme

ntal Water

ND/PAN-

K10
HPLC-UV

84.72 -

100.03
-

0.0012

mg/L

Drinking,

Ground,

Surface

Water

Strata-X

polymeric

sorbent

LC/MS/MS 71 - 91 0.05 µg/L 0.015 µg/L

Vegetables
Active

Carbon
LC-MS/MS 70 - 80 4.0 µg/kg 1.0 µg/kg

Water Florisil HPLC-UV
83.5 -

110.3
0.012 ppm 0.004 ppm

Soil Florisil HPLC-UV
98.1 -

102.8
0.024 ppm 0.008 ppm

High

Moisture

Crops

Phenomen

ex Strata
LC/MS/MS

Overall

mean 101
0.02 mg/kg -

Mandatory Visualization
The following diagram illustrates the general workflow for the solid-phase extraction of

Methoxyfenozide.
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Caption: Solid-Phase Extraction Workflow for Methoxyfenozide Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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